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Compound of Interest

Compound Name: Dimethyl adipate-d4

Cat. No.: B3044210 Get Quote

Introduction

Dimethyl adipate-d4 (DMA-d4) is the deuterium-labeled form of Dimethyl adipate, an aliphatic

dicarboxylate compound.[1][2] It is commonly used as an internal standard for quantitative

analysis by NMR, GC-MS, or LC-MS and as a tracer in metabolic studies.[1][2] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

DMA-d4 stock solutions for research applications.

Data Presentation: Properties and Storage
A summary of the physical properties, solubility, and recommended storage conditions for

Dimethyl adipate-d4 is provided below.
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Property Value Reference

Molecular Formula C₈H₁₀D₄O₄ [1]

Molecular Weight 178.22 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Solubility in DMSO

200 mg/mL (1122.21 mM).

Note: Ultrasonic agitation is

recommended. The use of

newly opened, anhydrous

DMSO is crucial as

hygroscopic DMSO can

negatively impact solubility.

[1]

Solubility in other solvents
Soluble in alcohol, ether, and

acetic acid.
[3]

Storage (Pure Form)
-20°C for up to 3 years; 4°C for

up to 2 years.
[1]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month. It is

highly recommended to aliquot

the solution after preparation

to avoid repeated freeze-thaw

cycles.

[1]

Experimental Protocol: Preparation of a 200 mg/mL
Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Dimethyl
adipate-d4 in dimethyl sulfoxide (DMSO).

Materials:

Dimethyl adipate-d4 (liquid)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade
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Calibrated analytical balance

Calibrated positive displacement micropipettes

Sterile, amber glass vial or polypropylene microcentrifuge tubes with screw caps

Vortex mixer

Ultrasonic water bath

Procedure:

Pre-Equilibration: Allow the vial of Dimethyl adipate-d4 and the DMSO solvent to equilibrate

to room temperature before opening to prevent condensation of atmospheric moisture.

Weighing:

Place a sterile, empty vial on the analytical balance and tare the weight.

Carefully add the desired amount of Dimethyl adipate-d4 liquid into the vial using a

calibrated micropipette. For example, to prepare 1 mL of a 200 mg/mL solution, add 200

mg of DMA-d4.

Record the exact weight.

Solvent Addition:

Based on the recorded weight, calculate the required volume of DMSO to achieve the

target concentration of 200 mg/mL.

Calculation Example: If the weight of DMA-d4 is 200 mg, add 1.0 mL of DMSO.

Using a new calibrated micropipette, add the calculated volume of DMSO to the vial

containing the DMA-d4.

Dissolution:

Securely cap the vial.
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Vortex the mixture for approximately 30-60 seconds to ensure initial mixing.

Place the vial in an ultrasonic water bath and sonicate until the solution is clear and all the

compound is completely dissolved.[1] This step is crucial for achieving the maximum

solubility.

Aliquoting and Storage:

Once a homogenous solution is obtained, dispense small volumes (e.g., 20-100 µL) into

sterile, amber glass vials or polypropylene microcentrifuge tubes. This prevents

degradation from repeated freeze-thaw cycles and light exposure.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), store at -20°C.[1]

Safety Precautions:

Always handle Dimethyl adipate-d4 in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.[4]

Avoid inhalation of vapors and direct contact with skin and eyes.[5] In case of accidental

contact, wash skin immediately with soap and copious amounts of water and flush eyes with

water for at least 15 minutes.[6]

Dimethyl adipate is incompatible with strong oxidizing agents, acids, and bases.[7]

Consult the Safety Data Sheet (SDS) for complete safety and handling information before

use.[4][6][8]

Mandatory Visualizations
Diagram 1: Experimental Workflow
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Workflow for Dimethyl Adipate-d4 Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate DMA-d4
and DMSO to Room Temp.

Weigh DMA-d4
in a sterile vial

Calculate and add
required volume of DMSO

Vortex mixture
for 30-60 seconds

Proceed to Dissolution

Sonicate in water bath
until solution is clear

Aliquot solution into
sterile, amber vials

Proceed to Storage

Store at -80°C (6 months)
or -20°C (1 month)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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